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Compound of Interest

Compound Name: Dibenzofuran

Cat. No.: B1670420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and
solubility of dibenzofuran in common laboratory solvents. The information is curated for

professionals in research and development who require precise data for experimental design,
formulation, and chemical synthesis.

Physical Properties of Dibenzofuran

Dibenzofuran is a heterocyclic organic compound consisting of two benzene rings fused to a
central furan ring.[1][2] It presents as a white crystalline powder at standard conditions.[1] Key
physical data are summarized in the table below for quick reference.
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Property Value Source(s)
Molecular Formula C12HsO [11[3]
Molar Mass 168.19 g/mol [1][4]
Appearance White crystalline powder [1]
Melting Point 80-85 °C (176-185 °F) [11[3]14]1[5]
Boiling Point 285 °C (545 °F) at 760 mmHg [1][2][5]
154-155 °C at 20 mmHg [31[6]

Density 1.3 g/cm3 (at 20 °C) [3114]
Vapor Pressure 0.00248 mmHg (at 25 °C) [71[8]
Flash Point 130 °C (266 °F) [3114]

Log Kow (Octanol/Water) 3.18-4.12 [7109]

Solubility Profile of Dibenzofuran

The solubility of a compound is a critical parameter in drug development and chemical
synthesis, influencing everything from reaction kinetics to bioavailability. Dibenzofuran's
aromatic and heterocyclic structure dictates its solubility, making it generally soluble in nonpolar
organic solvents and insoluble in water.[1][3][7]
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Quantitative

Solvent Classification Solubility Source(s)
Data
Insoluble /
) ] 3.1 mg/L at 25
Water Polar, Protic Practically oc (1181911101
Insoluble
<0.1 g/100 mL at
. [31[7]
20 °C
Nonpolar, N
Benzene ] Soluble Not specified [6][71[10]
Aromatic
Nonpolar, N
Toluene ] Soluble Not specified [10]
Aromatic
Chloroform Polar, Aprotic Soluble Not specified [10]
Diethyl Ether Polar, Aprotic Very Soluble Not specified [6][8]
Acetone Polar, Aprotic Soluble Not specified [718]
Ethanol Polar, Protic Soluble Not specified [6]
Acetic Acid Polar, Protic Soluble Not specified [61[7]
Likely Soluble
Hexane Nonpolar (as a nonpolar Not specified [11]

solvent)

Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental. Below is a generalized protocol for the

gravimetric "shake-flask" method, a common technique for assessing the solubility of a solid

compound in a solvent.

Objective: To determine the saturation solubility of dibenzofuran in a selected solvent at a

specific temperature.

Materials:
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o Dibenzofuran (high purity)

» Solvent of choice

e Analytical balance

o Thermostatically controlled shaker or water bath
» Vials with screw caps

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

o Evaporating dish or pre-weighed vials
e Oven or vacuum desiccator
Methodology:

o Preparation of Saturated Solution:

Add an excess amount of dibenzofuran to a vial containing a known volume of the

[¢]

solvent. The presence of undissolved solid is necessary to ensure saturation.

[e]

Seal the vial tightly to prevent solvent evaporation.

[e]

Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C).

[e]

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached.

o Sample Collection and Filtration:

o After the equilibration period, allow the vial to stand undisturbed in the constant
temperature bath for at least 24 hours to allow the excess solid to settle.
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o Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled
to the experimental temperature) pipette or syringe.

o Immediately filter the collected liquid through a syringe filter into a pre-weighed volumetric
flask or vial. This step is critical to remove any undissolved microcrystals.

e Quantification of Solute:
o Determine the exact volume of the filtered saturated solution.

o Evaporate the solvent from the pre-weighed vial under a gentle stream of nitrogen or in a
vacuum oven at a temperature that will not cause the solute to sublime or decompose.

o Once the solvent is fully evaporated, re-weigh the vial containing the dried dibenzofuran
residue.

o The difference in weight corresponds to the mass of dibenzofuran dissolved in the known
volume of the solvent.

e Calculation:

o Calculate the solubility using the formula: Solubility (g/L) = (Mass of residue (g)) / (Volume
of solution (L))

Visualizations

The following diagrams illustrate logical workflows and concepts relevant to the properties and
handling of dibenzofuran.
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Solubility Determination Workflow

Start: Select Compound
and Solvent

Add excess solid solute
to known volume of solvent

:

Equilibrate at constant T
(e.g., 24-72h with agitation)

'

Allow undissolved solid
to settle

'

Withdraw aliquot of supernatant
and filter (0.45 um)

:

Evaporate solvent and
weigh dried solute residue

'

Calculate Solubility
(e.g., in g/L or mol/L)

End: Solubility Data

Click to download full resolution via product page

Caption: A typical workflow for the experimental determination of solubility.
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Solvent Polarity Classification

Common Lab Solvents Dibenzofuran
(Largely nonpolar character)
. . - Low to Insoluble
- High Solubili Good Solubility (esp. Water)

Nonpolar Polar Aprotic Polar Protic
(e.g., Hexane, Toluene, Benzene) (e.g., Acetone, Chloroform, Diethyl Ether) (e.g., Water, Ethanol, Acetic Acid)

Click to download full resolution via product page

Caption: Relationship between solvent polarity and dibenzofuran solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Solubility and Physical
Properties of Dibenzofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670420#solubility-and-physical-properties-of-
dibenzofuran-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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